Cas no 84100-71-0 ([(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid)

• Product Name: [(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid
• CAS No: 84100-71-0
• MF: C₂₂H₁₇ClO₇
• MW: 428.819185972214
• CID: 888744
• Update Time: 2023-11-18

[(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid Chemical and Physical Properties

Names and Identifiers

• [(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid
• 2,2'-[(5-Chloro-4-hydroxy-1,3-phenylene)bis(methyleneoxy)]dibenzo ic acid
• ((5-Chloro-4-hydroxy-1,3-phenylene)di(methylene))di(salicylic) acid
• CID 91844642
• Einecs 282-150-9

• Inchi： 1S/C22H17ClO7/c23-17-10-13(11-29-18-7-3-1-5-15(18)21(25)26)9-14(20(17)24)12-30-19-8-4-2-6-16(19)22(27)28/h1-10,24H,11-12H2,(H,25,26)(H,27,28)
• InChI Key： LYDKYQIIYYNYMK-UHFFFAOYSA-N
• SMILES： ClC1C=C(COC2C=CC=CC=2C(=O)O)C=C(C=1O)COC1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 586
• Topological Polar Surface Area: 113